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Compound of Interest

Compound Name: Aminoacyl tRNA synthetase-IN-4

Cat. No.: B2739051 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling

and Disposal of Aminoacyl tRNA Synthetase-IN-4

This document provides crucial safety information and detailed procedures for the proper

disposal of Aminoacyl tRNA synthetase-IN-4, a compound utilized in antifungal research.[1]

Adherence to these guidelines is essential for maintaining a safe laboratory environment and

ensuring compliance with standard chemical and biological waste regulations.

Disclaimer: A specific Safety Data Sheet (SDS) for Aminoacyl tRNA synthetase-IN-4 was not

publicly available at the time of this writing. The following guidance is based on safety

information for structurally related compounds and general best practices for laboratory

chemical waste disposal. It is imperative to consult your institution's Environmental Health and

Safety (EHS) department for specific protocols.

Hazard Identification and Safety Precautions
While specific hazard data for Aminoacyl tRNA synthetase-IN-4 is limited, information on

related compounds, such as Aminoacyl tRNA synthetase-IN-1, suggests that this class of

chemicals may be harmful if ingested, inhaled, or comes into contact with skin.[2] General

safety precautions for handling similar laboratory reagents should be strictly followed.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.
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Hand Protection: Wear appropriate chemical-resistant gloves.

Body Protection: Wear a lab coat.

Respiratory Protection: Use in a well-ventilated area. If aerosols may be generated, use a

fume hood.

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes. Seek medical attention.[3]

Ingestion: Do not induce vomiting unless directed to do so by medical personnel. Never give

anything by mouth to an unconscious person. Seek medical attention immediately.[3]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Quantitative Hazard Summary for Related
Compounds
The following table summarizes hazard information for related aminoacyl-tRNA synthetase

compounds. This data is provided for reference and highlights the potential hazards that may

be associated with Aminoacyl tRNA synthetase-IN-4.
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Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statements

Acute Toxicity

(Oral, Dermal,

Inhalation)

GHS07

(Exclamation

Mark)

Warning

H302: Harmful if

swallowed.[2]

H312: Harmful in

contact with skin.

[2] H332:

Harmful if

inhaled.[2]

P261, P264,

P270, P271,

P280,

P301+P312,

P302+P352[2]

Skin

Sensitization

GHS07

(Exclamation

Mark)

Warning

H317: May

cause an allergic

skin reaction.[4]

P261, P272,

P280,

P302+P352,

P333+P313,

P362+P364[4]

Step-by-Step Disposal Protocol
The proper disposal of Aminoacyl tRNA synthetase-IN-4 is critical to prevent environmental

contamination and ensure personnel safety. The following protocol is a general guideline;

always defer to your institution's specific waste management procedures.

Waste Identification and Segregation:

Treat all materials contaminated with Aminoacyl tRNA synthetase-IN-4 (e.g., pipette tips,

gloves, empty vials) as chemical waste.

Do not mix this waste with general laboratory trash or other waste streams unless

explicitly permitted by your EHS department.

Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container.

The label should include the full chemical name ("Aminoacyl tRNA synthetase-IN-4"),

the approximate quantity, and any known hazard symbols.
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Waste Collection:

Solid Waste: Collect all contaminated solid materials (e.g., gloves, absorbent pads, empty

containers) in the designated solid chemical waste container.

Liquid Waste: If the compound is in a solution, collect it in a designated liquid chemical

waste container. Do not pour it down the drain. If the solvent is flammable, use a container

suitable for flammable liquids.

Storage:

Store the waste container in a designated satellite accumulation area.

Ensure the container is sealed when not in use.

The storage area should be well-ventilated and away from incompatible materials.

Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's procedure for

requesting a hazardous waste pickup from the EHS department.

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and workflow for the proper

handling and disposal of Aminoacyl tRNA synthetase-IN-4.
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Workflow for Safe Disposal of Aminoacyl tRNA Synthetase-IN-4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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